Cas no 1069-23-4 (1,5-Hexadiene-3,4-Diol)

• Product name: 1,5-Hexadiene-3,4-Diol
• CAS No: 1069-23-4
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00081129
• CID: 40619
• PubChem ID: 87571167

1,5-Hexadiene-3,4-Diol Chemical and Physical Properties

Names and Identifiers

• Divinyloxyethane
• hexa-1,5-diene-3,4-diol
• 1,2-Divinyl Glycol
• 3,4-Dihydroxy-1,5-hexadiene
• 1,5-Hexadiene-3,4-diol
• Aldehyde C9
• 4-Dimethoxy-4-Xylene Dimethyl Ether
• Divinyl glycol
• 1,5-Hexadiene-3,4-diol (stabilized with HQ)
• Divinylethylene Glycol
• 3,4-Dihydroxy-1,5-hexadiene (stabilized with HQ)
• Divinylethylene Glycol (stabilized with HQ)
• 1,2-Divinylglycol (stabilized with HQ)
• Diethylene glycol divinyl
• DVG
• 1,5-HEXADIEN-3,4-DIOL
• 3,4-dihydroxy-5-hexadiene
• 1,2-DIVINYLGLYCOL
• Divinylglycol
• NSC-60695
• UNII-Z957Z497HK
• SB18658
• Divinyloxyethane (Divinyl glycol)
• Q27295170
• 1,5-Hexadiene-3,4-diol, containing 200 ppm MEHQ
• AS-11750
• D90954
• DTXSID90871822
• 2-Hydroxymethyl-isonicotinicacidmethylester
• Divinylglykol
• 1,4-diol
• 1,3,4-dihydroxy-
• WLN: 1U1YQYQ1U1
• 1069-23-4
• Z957Z497HK
• SCHEMBL150801
• EINECS 213-955-5
• NS00041906
• FT-0606435
• MFCD00081129
• AKOS015902920
• A801535
• NSC 60695
• NSC60695
• CS-0063395
• AI3-14412
• H0807
• 1,5-HEXADIENE,3,4-DIHYDROXY-
• 3,5-hexadiene
• 1,5-Hexadiene-3,4-diol(stabilizedwithHQ)
• 1,5-Hexadiene-3,4-diol, stabilized with HQ
• KUQWZSZYIQGTHT-UHFFFAOYSA-N
• 1,5-Hexadiene-3,4-Diol

• MDL： MFCD00081129
• Inchi： 1S/C6H10O2/c1-3-5(7)6(8)4-2/h3-8H,1-2H2
• InChI Key： KUQWZSZYIQGTHT-UHFFFAOYSA-N
• SMILES： OC(C=C)C(C=C)O

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Not determined.
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: 14-16 °C (lit.)
• Boiling Point: 198°C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.479(lit.)
• PSA: 40.46000
• LogP: 0.08020
• Solubility: Not determined

1,5-Hexadiene-3,4-Diol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H302-H311
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P302+P352+P312+P361+P364-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：MM2100000
• Hazardous Material Identification：
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• Safety Term：6.1(b)
• Storage Condition：0-10°C
• Packing Group：III
• Packing Group：III
• Risk Phrases：R23/24/25
• PackingGroup：III

1,5-Hexadiene-3,4-Diol Customs Data

• HS CODE：29053980
• Customs Data：

  China Customs Code:

  29053980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on 1,5-Hexadiene-3,4-Diol

Research Brief on 1,5-Hexadiene-3,4-Diol (CAS: 1069-23-4): Recent Advances and Applications in Chemical Biology and Medicine

1,5-Hexadiene-3,4-Diol (CAS: 1069-23-4) is a versatile diol compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging therapeutic applications. The compound's bifunctional structure, featuring two hydroxyl groups on a hexadiene backbone, makes it a valuable intermediate in organic synthesis and drug development.

Recent studies have explored novel synthetic routes for 1,5-Hexadiene-3,4-Diol, with a particular emphasis on green chemistry approaches. A 2023 publication in the Journal of Organic Chemistry demonstrated an efficient catalytic asymmetric synthesis method using a chiral palladium complex, achieving high enantioselectivity (up to 98% ee) and yield (92%). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug synthesis. The improved synthetic methodology has significantly enhanced the compound's accessibility for research and development purposes.

In the realm of chemical biology, 1,5-Hexadiene-3,4-Diol has shown promise as a building block for bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel kinase inhibitors, where the diol moiety was found to enhance water solubility while maintaining target affinity. The compound's ability to participate in hydrogen bonding interactions has been exploited in the design of protein-protein interaction inhibitors, particularly in disrupting challenging targets such as the Ras-Raf complex in cancer pathways.

The pharmaceutical potential of 1,5-Hexadiene-3,4-Diol derivatives has been a focus of recent investigations. A preclinical study in the European Journal of Medicinal Chemistry (2023) described a series of derivatives exhibiting potent anti-inflammatory activity through selective COX-2 inhibition, with reduced gastrointestinal toxicity compared to traditional NSAIDs. Another significant development comes from its application in antibiotic adjuvants, where 1,5-Hexadiene-3,4-Diol-based compounds were shown to potentiate the activity of β-lactam antibiotics against resistant bacterial strains by inhibiting metallo-β-lactamases.

Emerging applications in drug delivery systems have also been reported. A 2024 study in Advanced Materials demonstrated the use of 1,5-Hexadiene-3,4-Diol as a crosslinker in pH-responsive hydrogels for controlled drug release. The diol's reactivity allowed for precise tuning of hydrogel properties, enabling sustained release of chemotherapeutic agents in tumor microenvironments while minimizing systemic toxicity. This application capitalizes on the compound's biocompatibility and selective reactivity under physiological conditions.

Despite these advances, challenges remain in fully exploiting 1,5-Hexadiene-3,4-Diol's potential. Current research gaps include the need for more comprehensive toxicological profiles and optimization of its metabolic stability in vivo. Ongoing structure-activity relationship studies aim to address these limitations while expanding the compound's therapeutic applications. The growing body of research suggests that 1,5-Hexadiene-3,4-Diol will continue to be an important scaffold in medicinal chemistry, with potential applications ranging from small molecule therapeutics to biomaterials engineering.